Cas no 2249944-70-3 (4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride)

• Product Name: 4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride
• CAS No: 2249944-70-3
• MF: C₉H₉FN₄O₄S₂
• MW: 320.320562124252
• CID: 5412416
• PubChem ID: 154802226
• Update Time: 2025-10-05

4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2249944-70-3
• Z2509438673
• EN300-26584827
• 4-[(1-methyl-1H-1,2,3-triazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• 4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride

• Inchi： 1S/C9H9FN4O4S2/c1-14-6-9(11-13-14)12-20(17,18)8-4-2-7(3-5-8)19(10,15)16/h2-6,12H,1H3
• InChI Key： JUFNLGOTQPOTOD-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(S(NC2=CN(C)N=N2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 320.00492529g/mol
• Monoisotopic Mass: 320.00492529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.7±60.0 °C(Predicted)
• pka: 5.33±0.50(Predicted)

Additional information on 4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride

4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride: A Comprehensive Overview

The compound with CAS No 2249944-70-3, known as 4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group and a triazole moiety. The presence of these functional groups endows the molecule with distinctive chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The benzenesulfonyl fluoride group is known for its reactivity, particularly in nucleophilic substitution reactions. This makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Additionally, the 1-methyl-1H-1,2,3-triazole ring introduces steric and electronic effects that can modulate the molecule's interaction with biological targets.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. The triazole ring is a key feature in click chemistry, enabling efficient and selective bond formation. This has led to its use in the synthesis of complex molecular architectures, including those relevant to drug delivery systems and nanotechnology.

Moreover, the sulfonamide group in the molecule plays a crucial role in enhancing solubility and stability. These properties are essential for developing compounds that can be administered orally or through other routes in therapeutic applications. Recent advancements in medicinal chemistry have further underscored the importance of such functional groups in optimizing drug-like properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing practices.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent research. Studies indicate that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in aquatic environments. This is particularly relevant for industries seeking to minimize their ecological footprint while maintaining high-quality production standards.

Looking ahead, the versatility of 4-[[(1-Methyl-1H-1,2,3-triazol-4-yl)amino]sulfonyl]benzenesulfonyl fluoride suggests that it will continue to play a pivotal role in advancing chemical research. Its unique combination of functional groups makes it a valuable tool for exploring new chemical space and developing innovative solutions across diverse scientific disciplines.